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Compound of Interest

Compound Name: Tribenzylsilane

Cat. No.: B167443 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety, handling, and disposal

considerations for Tribenzylsilane (CAS No. 1747-92-8). The information is intended to

support laboratory safety protocols and promote responsible chemical management.

Chemical and Physical Properties
Tribenzylsilane is an organosilicon compound with the chemical formula C₂₁H₂₂Si.[1][2] It is

characterized by the presence of three benzyl groups and one hydrogen atom attached to a

central silicon atom. Organosilanes like Tribenzylsilane are noted for their unique properties,

including thermal stability and reactivity, which make them valuable in various industrial and

research applications, including as reducing agents and intermediates in the synthesis of

silicone-based materials.[3]

Table 1: Physical and Chemical Properties of Tribenzylsilane
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Property Value Reference

CAS Number 1747-92-8 [4]

Molecular Formula C₂₁H₂₂Si [1][2]

Appearance
White to light yellow powder or

crystals
[5]

Purity >98.0% (GC) [5]

Melting Point 88.0 to 92.0 °C [5]

Note: Specific data on boiling point, density, vapor pressure, and water solubility for

Tribenzylsilane are not readily available in the searched literature. Organosilanes are

generally characterized by low toxicity and high chemical stability.[6]

Hazard Identification and Toxicological Information
While specific toxicological data such as LD50 (median lethal dose) for Tribenzylsilane is not

available in the reviewed literature, the available Safety Data Sheets (SDS) for Tribenzylsilane
and similar compounds indicate potential hazards.

Primary Hazards:

Skin Irritation: May cause skin irritation upon contact.[5]

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: Inhalation of dust or vapors may cause respiratory tract irritation.[7]

Table 2: Summary of Toxicological Data (Data for Tribenzylsilane is not available, general

information for organosilanes is provided)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://chemical-label.com/en/ghs/print-clp/1747-92-8/tribenzylsilane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4373441.htm
https://amp.chemicalbook.com/ProductChemicalPropertiesCB4373441_EN.htm
https://www.tcichemicals.com/OP/en/p/T1916
https://www.tcichemicals.com/OP/en/p/T1916
https://www.tcichemicals.com/OP/en/p/T1916
https://www.benchchem.com/product/b167443?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/products/chemistry-and-biochemicals/chemical-synthesis/organosilicon-reagents
https://www.benchchem.com/product/b167443?utm_src=pdf-body
https://www.benchchem.com/product/b167443?utm_src=pdf-body
https://www.tcichemicals.com/OP/en/p/T1916
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB23797~~PDF~~MTR~~CGV4~~EN~~2025-09-05%2016:35:22~~Tribenzylamine~~
https://www.benchchem.com/product/b167443?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167443?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Species Route Result
Classificati
on

Reference

Acute Oral

Toxicity
Rat Oral

No data

available for

Tribenzylsilan

e.

Not Classified

Acute Dermal

Toxicity
Rabbit Dermal

No data

available for

Tribenzylsilan

e.

Not Classified

Acute

Inhalation

Toxicity

Rat Inhalation

No data

available for

Tribenzylsilan

e.

Not Classified

Skin

Corrosion/Irrit

ation

Causes skin

irritation.
Warning [5]

Serious Eye

Damage/Irrita

tion

Causes

serious eye

irritation.

Warning

Respiratory

or Skin

Sensitization

No data

available.
Not Classified

Germ Cell

Mutagenicity

No data

available.
Not Classified

Carcinogenici

ty

No data

available.
Not Classified

Reproductive

Toxicity

No data

available.
Not Classified

STOT-Single

Exposure

May cause

respiratory

irritation.

Warning [7]
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STOT-

Repeated

Exposure

No data

available.
Not Classified

Aspiration

Hazard

No data

available.
Not Classified

STOT: Specific Target Organ Toxicity

Due to the lack of specific data, it is prudent to handle Tribenzylsilane with the same

precautions as other potentially hazardous research chemicals.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure the

stability of Tribenzylsilane.

3.1. Personal Protective Equipment (PPE)

A comprehensive PPE program is essential when working with Tribenzylsilane.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification

Eye/Face Protection Chemical safety goggles and/or a face shield.

Skin Protection
Chemical-resistant gloves (e.g., nitrile rubber),

lab coat, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator is

recommended.

3.2. Safe Handling Practices

Work in a well-ventilated area, preferably in a chemical fume hood.
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Avoid contact with skin and eyes.[8]

Avoid breathing dust.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.[9]

Keep containers tightly closed when not in use.[10]

Logical Workflow for Handling Tribenzylsilane
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Caption: Workflow for the safe handling of Tribenzylsilane.
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3.3. Storage

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.[10]

Store away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[7][8]

Reactivity and Stability
Stability: Stable under normal conditions.[8]

Reactivity: As a hydrosilane, Tribenzylsilane can react with strong oxidizing agents. The

silicon-hydrogen bond is susceptible to cleavage.

Incompatible Materials: Strong oxidizing agents, acids, acid anhydrides, acid chlorides, and

carbon dioxide.[7][8]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and silicon oxides.

Hazardous Polymerization: Hazardous polymerization does not occur.[8]

Signaling Pathway of Potential Hydrolysis
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Caption: Potential hydrolysis and condensation pathway of Tribenzylsilane.

Accidental Release Measures
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In the event of a spill, follow these procedures to minimize exposure and environmental

contamination.

5.1. Spill Cleanup Protocol

Evacuate: Immediately evacuate the area and restrict access.

Ventilate: Ensure adequate ventilation.

Personal Protection: Wear appropriate PPE as outlined in Table 3.

Containment: For solid spills, avoid generating dust. For liquid spills, use an inert absorbent

material to contain the spill.[11]

Cleanup: Carefully sweep or scoop up the spilled material and place it into a suitable,

labeled container for disposal.[8]

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.[9]

Emergency Response Workflow for a Chemical Spill
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Caption: Emergency workflow for a chemical spill.
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Disposal Considerations
Chemical waste must be disposed of in accordance with all applicable regulations. Do not

dispose of Tribenzylsilane down the drain or in the regular trash.

6.1. Waste Disposal Protocol

Collection: Collect waste Tribenzylsilane and any contaminated materials in a designated,

labeled, and sealed container.

Labeling: Clearly label the waste container with the chemical name and associated hazards.

Storage: Store the waste container in a designated hazardous waste accumulation area.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste disposal company.

[10]

The primary disposal method for chlorosilane-contaminated waste is often hydrolysis followed

by neutralization.[12] A similar approach may be considered for Tribenzylsilane, where

controlled hydrolysis would convert it to less reactive siloxanes.

Environmental Information
Specific ecotoxicological data for Tribenzylsilane is not readily available. However, based on

its low water solubility, it is not likely to be mobile in soil, and spillage is unlikely to penetrate the

soil.[7] Organosilicon compounds are generally considered to have low environmental impact,

but it is crucial to prevent their release into the environment.[13]

Table 4: Environmental Fate and Ecotoxicity (General Information)
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Parameter Result Remarks Reference

Persistence and

Degradability
Insoluble in water.[7]

Not readily

biodegradable.

Bioaccumulative

Potential

May have some

potential to

bioaccumulate.[7]

Mobility in Soil

Low mobility is

expected due to low

water solubility.

[7]

Ecotoxicity No data available.
Do not empty into

drains.
[7]

Disclaimer: This guide is intended for informational purposes only and is not a substitute for

professional safety training and judgment. Always consult the most current Safety Data Sheet

(SDS) for Tribenzylsilane from the manufacturer and follow all applicable institutional and

regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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